Cas no 709649-56-9 ((4-methanesulfonylphenyl)methyl(methyl)amine)

• Product Name: (4-methanesulfonylphenyl)methyl(methyl)amine
• CAS No: 709649-56-9
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD13249634
• CID: 2117146
• PubChem ID: 22386825
• Update Time: 2025-11-01

(4-methanesulfonylphenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-4-(methylsulfonyl)Benzenemethanamine
• [(4-Methanesulfonylphenyl)methyl](methyl)amine
• 709649-56-9
• G58148
• Z751904166
• DA-41623
• N-methyl-1-(4-methylsulfonylphenyl)methanamine
• SCHEMBL1251842
• (4-Methanesulfonyl-benzyl)-methyl-amine
• A1-14983
• FCSGUPZFOJUBOL-UHFFFAOYSA-N
• AKOS008145595
• EN300-83289
• JDB64956
• (4-methanesulfonylphenyl)methyl(methyl)amine

• MDL： MFCD13249634
• Inchi： 1S/C9H13NO2S/c1-10-7-8-3-5-9(6-4-8)13(2,11)12/h3-6,10H,7H2,1-2H3
• InChI Key： FCSGUPZFOJUBOL-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CNC)(=O)=O

Computed Properties

• Exact Mass: 199.06669983Da
• Monoisotopic Mass: 199.06669983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.6Ų

Additional information on (4-methanesulfonylphenyl)methyl(methyl)amine

Research Brief on (4-methanesulfonylphenyl)methyl(methyl)amine (CAS: 709649-56-9): Recent Advances and Applications

The compound (4-methanesulfonylphenyl)methyl(methyl)amine (CAS: 709649-56-9) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential. The compound's unique structural features, including the methanesulfonyl and methylamine moieties, make it a promising candidate for further investigation in various disease models.

Recent studies have explored the role of (4-methanesulfonylphenyl)methyl(methyl)amine as a key intermediate in the synthesis of novel bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective serotonin reuptake inhibitors (SSRIs) with improved pharmacokinetic profiles. The compound's ability to modulate neurotransmitter systems has also been investigated in the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's.

In addition to its central nervous system applications, (4-methanesulfonylphenyl)methyl(methyl)amine has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute revealed its potential as a scaffold for designing small-molecule inhibitors targeting specific kinases involved in tumor progression. The compound's sulfonyl group appears to enhance binding affinity to these kinases, offering a new avenue for drug discovery.

The synthesis and optimization of (4-methanesulfonylphenyl)methyl(methyl)amine have also been a focus of recent research. Advanced computational modeling techniques, such as density functional theory (DFT), have been employed to predict its reactivity and stability under various conditions. These studies have provided valuable insights into the compound's physicochemical properties, which are critical for its formulation and delivery in therapeutic settings.

Despite these advancements, challenges remain in the clinical translation of (4-methanesulfonylphenyl)methyl(methyl)amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's versatility and demonstrated bioactivity make it a compelling subject for ongoing research in the chemical biology and pharmaceutical sciences.

In conclusion, (4-methanesulfonylphenyl)methyl(methyl)amine (CAS: 709649-56-9) represents a promising chemical entity with diverse applications in drug discovery and development. Continued research into its mechanisms of action, synthetic pathways, and therapeutic potential will likely yield significant contributions to the field of medicinal chemistry.